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Compound of Interest

Compound Name: Aluminum calcium silicate

Cat. No.: B073308 Get Quote

Application Note

Tobermorite-like Calcium-Aluminate-Silicate-Hydrate (C-A-S-H) phases are synthetic

analogues of the naturally occurring tobermorite mineral. These materials are of significant

interest to researchers in materials science and cement chemistry due to their unique

properties, including high strength-to-weight ratio, thermal stability, and ion-exchange capacity.

In the realm of drug development, the porous structure and biocompatibility of C-A-S-H

materials open avenues for their use as drug delivery vehicles and scaffolds for tissue

engineering. The incorporation of aluminum into the silicate structure can modify the material's

properties, such as its crystallinity and ion-exchange capabilities, making the synthesis of Al-

substituted tobermorite a key area of research.

This document provides a detailed protocol for the hydrothermal synthesis of tobermorite-like

C-A-S-H, outlining the necessary reagents, equipment, and procedural steps. It also includes

quantitative data on the influence of key synthesis parameters on the final product

characteristics to guide researchers in tailoring the material for specific applications.

Experimental Protocols
Materials and Reagents

Calcium Oxide (CaO) or Calcium Hydroxide (Ca(OH)₂)

Amorphous Silica (SiO₂) (e.g., fumed silica, silica gel)
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Aluminum source:

Aluminum Hydroxide (Al(OH)₃)

γ-Alumina (γ-Al₂O₃)

α-Alumina (α-Al₂O₃)

Deionized Water

Acetone (for washing)

Equipment
Laboratory balance (± 0.001 g)

Magnetic stirrer with heating plate

pH meter

Autoclave with polytetrafluoroethylene (PTFE) liners

Oven

Mortar and pestle or ball mill

Filtration apparatus (e.g., Büchner funnel with vacuum flask)

Characterization equipment: X-ray Diffractometer (XRD), Scanning Electron Microscope

(SEM), Thermogravimetric Analyzer (TGA), Differential Scanning Calorimeter (DSC).

Synthesis Procedure
The hydrothermal synthesis of tobermorite-like C-A-S-H generally follows a dissolution-

precipitation mechanism. The initial reactants dissolve in the aqueous solution under elevated

temperature and pressure, forming a poorly crystalline Calcium-Silicate-Hydrate (C-S-H) gel.

With prolonged hydrothermal treatment, this gel transforms into crystalline tobermorite. The

incorporation of aluminum influences the kinetics of this transformation and the final properties

of the C-A-S-H product.[1]
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Step 1: Preparation of the Precursor Slurry

Calculate the required masses of CaO (or Ca(OH)₂), SiO₂, and the aluminum source to

achieve the desired molar ratios. A common target is a Ca/(Si+Al) molar ratio of

approximately 0.83.[2] The Al/(Al+Si) molar ratio can be varied to investigate its effect on the

final product.

In a beaker, mix the weighed amounts of the starting materials with deionized water to

achieve a specific water-to-solid (W/S) ratio, typically around 10.0.

Stir the mixture vigorously using a magnetic stirrer for a predetermined time (e.g., 30

minutes) to ensure a homogeneous suspension.

Step 2: Hydrothermal Treatment

Transfer the precursor slurry into a PTFE-lined stainless steel autoclave.

Seal the autoclave and place it in a preheated oven or a dedicated autoclave heating

system.

Heat the autoclave to the desired reaction temperature, typically between 170°C and 200°C.

Maintain the temperature for the specified reaction time, which can range from a few hours

to several days, depending on the desired crystallinity and phase purity.

Step 3: Product Recovery and Post-Processing

After the hydrothermal treatment, allow the autoclave to cool down to room temperature.

Open the autoclave and carefully collect the solid product.

Filter the product using a Büchner funnel and wash it several times with deionized water to

remove any unreacted ions.

A final wash with acetone is recommended to minimize carbonation upon drying.

Dry the washed product in an oven at a temperature of around 80-105°C for 24 hours.
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The dried product can be gently ground using a mortar and pestle to obtain a fine powder for

characterization.

Data Presentation
The following tables summarize the quantitative data on the influence of various synthesis

parameters on the properties of the resulting tobermorite-like C-A-S-H.

Table 1: Effect of Temperature and Time on Tobermorite Crystallinity

Temperature (°C) Time (hours)
Predominant
Phase(s)

Observations on
Crystallinity

180 8
Tobermorite, C-S-H

gel

Initial formation of

tobermorite crystals

within the amorphous

gel.

180 24 Tobermorite

Increased crystallinity

with well-defined

diffraction peaks.

180 72 Tobermorite
Further improvement

in crystallinity.

200 4
Tobermorite, C-S-H

gel

Faster formation of

tobermorite compared

to 180°C.

200 16 Tobermorite

High degree of

crystallinity achieved

in a shorter time.

Table 2: Influence of Al/(Al+Si) Molar Ratio on Product Characteristics
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Al/(Al+Si)
Molar Ratio

Aluminum
Source

Hydrothermal
Conditions

Resulting
Phase(s)

Morphology

0 - 180°C, 48h Tobermorite Platy crystals

0.05 Al(OH)₃ 180°C, 48h
Al-substituted

Tobermorite

Smaller, more

aggregated

crystals

0.10 γ-Al₂O₃ 180°C, 48h
Al-substituted

Tobermorite

Platy crystals

with some

fibrous

outgrowths

0.15 α-Al₂O₃ 180°C, 48h

Al-substituted

Tobermorite,

minor unreacted

α-Al₂O₃

Fiber-like,

elongated

crystals[1]

Note: The specific surface area and reactivity of the aluminum source can influence the

reaction kinetics and morphology of the final product.[1]

Mandatory Visualization
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Step 1: Precursor Slurry Preparation

Step 2: Hydrothermal Treatment

Step 3: Product Recovery
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Tobermorite-like C-A-S-H

Characterization (XRD, SEM, etc.)
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Caption: Experimental workflow for the hydrothermal synthesis of tobermorite-like C-A-S-H.
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Caption: Simplified reaction pathway for the hydrothermal synthesis of tobermorite-like C-A-S-

H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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